Cas no 28664-96-2 (Butanamide,2-amino-N-hydroxy-3-methyl-, (2S)-)

Butanamide,2-amino-N-hydroxy-3-methyl-, (2S)- structure
28664-96-2 structure
Product Name:Butanamide,2-amino-N-hydroxy-3-methyl-, (2S)-
CAS No:28664-96-2
MF:C5H12N2O2
MW:132.160981178284
CID:285446
PubChem ID:310593
Update Time:2025-04-19

Butanamide,2-amino-N-hydroxy-3-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • Butanamide,2-amino-N-hydroxy-3-methyl-, (2S)-
    • 2-amino-N-hydroxy-3-methylbutanamide
    • 9G-351S
    • AC1L7HJK
    • MolPort-002-882-174
    • NSC215122
    • NSC-215122
    • 28664-96-2
    • EN300-1154112
    • 36207-48-4
    • AKOS005104877
    • FT-0772977
    • DL-valine hydroxamate
    • DTXSID60309728
    • N-hydroxy2-amino-3-methylbutanimidic acid
    • SCHEMBL2512216
    • dl-valin hydroxamic
    • Inchi: 1S/C5H12N2O2/c1-3(2)4(6)5(8)7-9/h3-4,9H,6H2,1-2H3,(H,7,8)
    • InChI Key: USSBBYRBOWZYSB-UHFFFAOYSA-N
    • SMILES: O=C(C(C(C)C)N)NO

Computed Properties

  • Exact Mass: 132.08996
  • Monoisotopic Mass: 132.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.35
  • LogP: 0.56630
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